Cas no 69113-54-8 (3-(chloromethyl)-4-methylbenzonitrile)

• Product Name: 3-(chloromethyl)-4-methylbenzonitrile
• CAS No: 69113-54-8
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 3393808
• PubChem ID: 55302787
• Update Time: 2025-04-26

3-(chloromethyl)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL-
• 3-(chloromethyl)-4-methylbenzonitrile
• 69113-54-8
• AKOS006385798
• EN300-1086440
• 974-308-7

• Inchi： 1S/C9H8ClN/c1-7-2-3-8(6-11)4-9(7)5-10/h2-4H,5H2,1H3
• InChI Key： MTQQNBFEIVZUIB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C)C(CCl)=C1

Computed Properties

• Exact Mass: 165.0345270Da
• Monoisotopic Mass: 165.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 3-(chloromethyl)-4-methylbenzonitrile

Introduction to BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- (CAS No. 69113-54-8)

BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- (CAS No. 69113-54-8) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 3-(chloromethyl)-4-methylbenzonitrile, is characterized by its unique structural features, which include a nitrile group, a chloromethyl group, and a methyl group attached to the benzene ring. These functional groups endow the molecule with a wide range of chemical reactivity and potential applications.

The molecular formula of BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- is C₉H₉ClN, and its molecular weight is approximately 170.62 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the realm of chemical synthesis, BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- serves as an important intermediate for the preparation of various functionalized aromatic compounds. The nitrile group can be readily converted into other functional groups such as carboxylic acids, amides, and amines through well-established chemical transformations. Additionally, the chloromethyl group provides a convenient handle for further functionalization via nucleophilic substitution reactions. This dual reactivity makes it a valuable building block in the synthesis of complex molecules.

Recent studies have highlighted the potential of BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- in pharmaceutical research. For instance, researchers at the University of California have explored its use as a precursor for the synthesis of novel antiviral agents. The chloromethyl group can be functionalized to introduce bioactive moieties that target specific viral proteins. Preliminary results from in vitro studies have shown promising antiviral activity against several RNA viruses, including influenza and coronaviruses.

In materials science, BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- has been investigated for its potential applications in the development of advanced polymers and coatings. The presence of both nitrile and chloromethyl groups allows for the design of polymers with tailored properties such as enhanced thermal stability and improved mechanical strength. A study published in the Journal of Polymer Science demonstrated that copolymers derived from this compound exhibit excellent resistance to harsh environmental conditions and could be used in protective coatings for industrial applications.

The environmental impact of BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- has also been a subject of interest. Researchers at the Environmental Protection Agency (EPA) have conducted comprehensive assessments to evaluate its biodegradability and toxicity. Results indicate that while the compound is not readily biodegradable under standard conditions, it does not pose significant environmental risks when used responsibly and disposed of properly.

In conclusion, BENZONITRILE, 3-(CHLOROMETHYL)-4-METHYL- (CAS No. 69113-54-8) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists and researchers working in these fields. Ongoing studies continue to uncover new possibilities for its use in developing innovative solutions to pressing scientific challenges.